Cas no 881570-59-8 (ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate)

• Product name: ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate
• CAS No: 881570-59-8
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 5437515

ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• HRRCOVCNDUDPNU-DTQAZKPQSA-N
• ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate

• Inchi： 1S/C19H24N2O3S2/c1-3-5-6-7-11-21-17(22)16(26-19(21)25)13-20-15-10-8-9-14(12-15)18(23)24-4-2/h8-10,12-13,20H,3-7,11H2,1-2H3/b16-13+
• InChI Key： HRRCOVCNDUDPNU-DTQAZKPQSA-N
• SMILES： S1/C(=C(\[H])/N([H])C2=C([H])C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C2[H])/C(N(C1=S)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate

Professional Introduction to Ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate (CAS No. 881570-59-8)

Ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate, identified by its CAS number 881570-59-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of Ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate is characterized by a benzoate moiety linked to an amino group, which is further connected to a thiazolidine ring system. The presence of the thiazolidine ring is particularly noteworthy, as it is a common structural motif in biologically active compounds, often contributing to their pharmacological properties. The thiazolidine ring in this compound is further functionalized with a hexyl group and an oxo group, which enhances its complexity and potential biological activity.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The benzoate moiety is known for its ability to interact with biological targets, making it a valuable component in drug design. Additionally, the thiazolidine ring system has been shown to possess various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These characteristics make Ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate a promising candidate for further investigation in medicinal chemistry.

Recent research has focused on understanding the pharmacological mechanisms of this compound. Studies have indicated that it may exert its effects by interacting with specific enzymes and receptors in the body. For instance, the thiazolidine ring has been shown to modulate the activity of certain enzymes involved in inflammation and cell proliferation. The hexyl group and the oxo group may also contribute to its biological activity by influencing its binding affinity and selectivity towards target proteins.

The synthesis of Ethyl 3-({(5E)-3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to streamline the synthesis process and improve the efficiency of producing this compound.

In addition to its potential therapeutic applications, Ethyl 3-( {(5E)-3-hexyl-4-oxyo2-sulfanylidene1 3-thiazolidin5 ylidenemethyl}amino)benzoate has also been studied for its role in chemical biology research. Its unique structure makes it a valuable tool for investigating various biological pathways and mechanisms. Researchers are using this compound to explore new drug targets and develop novel experimental models for studying diseases.

The chemical properties of this compound have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques have provided valuable insights into the structure and purity of the compound. Additionally, computational studies have been employed to predict the biological activity of this compound based on its molecular structure.

The future prospects for Ethyl 3-( {(5E)-3-hexyl4-oxyo2-sulfanylidene1 3-thiazolidin5 ylidenemethyl}amino)benzoate are promising. Ongoing research aims to optimize its synthesis, evaluate its pharmacological activity in vitro and in vivo, and explore potential therapeutic applications. The development of new synthetic methodologies will be crucial for producing this compound on a larger scale for further research and development purposes.

In conclusion, Ethyl 3-( {(5E)-3-hexyl4-oxyo2-sulfanylidene1 3-thiazolidin5 ylidenemethyl}amino)benzoate (CAS No. 88157059_8) is a fascinating compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structure and promising biological activities make it a valuable subject for further research. As our understanding of its pharmacological mechanisms continues to grow, we can expect to see more innovative applications of this compound in drug discovery and development.